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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B7909903 Get Quote

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction
BMS CCR2 22, also known as BMS-813160, is a high-affinity antagonist of the C-C chemokine

receptor 2 (CCR2). This receptor plays a pivotal role in mediating the migration of monocytes

from the bone marrow to sites of inflammation in response to its primary ligand, monocyte

chemoattractant protein-1 (MCP-1 or CCL2). By blocking the interaction between CCL2 and

CCR2, BMS CCR2 22 effectively inhibits the downstream signaling pathways that lead to

monocyte chemotaxis. This makes it a valuable tool for studying the role of CCR2 in various

inflammatory and autoimmune diseases, as well as a potential therapeutic agent. Some studies

also indicate that BMS CCR2 22 exhibits dual antagonism for both CCR2 and CCR5.

Data Presentation
The following tables summarize the in vitro and in vivo efficacy of BMS CCR2 22 in blocking

CCR2-mediated functions.

Table 1: In Vitro Activity of BMS CCR2 22
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Assay Type Description IC50 Value (nM)

Radioligand Binding

Inhibition of a radiolabeled

ligand binding to human CCR2

expressed in cell membranes.

5.1[1]

Calcium Flux

Inhibition of CCL2-induced

intracellular calcium

mobilization in CCR2-

expressing cells.

18[1]

Monocyte Chemotaxis

Inhibition of CCL2-induced

migration of human

monocytes.

1[1]

Table 2: In Vivo Efficacy of BMS CCR2 22 in a Mouse Model of Peritonitis

Animal Model Treatment Dosage Outcome

Thioglycollate-Induced

Peritonitis in Mice
BMS CCR2 22 Dose-dependent

Significant reduction

in the infiltration of

inflammatory

monocytes and

macrophages into the

peritoneum.[2]

Signaling Pathway
The binding of CCL2 to CCR2 initiates a cascade of intracellular signaling events that are

crucial for monocyte migration. BMS CCR2 22 acts as a competitive antagonist, blocking these

downstream effects.
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Prepare BMS CCR2 22 dilutions

Add assay components to 96-well plate:
- Buffer/Non-labeled ligand

- BMS CCR2 22
- [¹²⁵I]-CCL2

- CCR2 membranes

Incubate at RT for 60 min

Harvest membranes by filtration

Wash filters

Measure radioactivity

Calculate IC50

 

Load THP-1 cells with Indo-1 AM

Wash and resuspend cells

Pre-incubate with BMS CCR2 22

Establish baseline fluorescence

Stimulate with CCL2 and record fluorescence

Analyze data and calculate IC50
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Set up Transwell plate with CCL2 in lower chamber

Pre-incubate THP-1 cells with BMS CCR2 22

Add cells to upper chamber

Incubate for 2-4 hours

Remove non-migrated cells

Stain and quantify migrated cells

Calculate inhibition and IC50

 

Administer BMS CCR2 22 or vehicle to mice

Induce peritonitis with i.p. thioglycollate

Euthanize mice at 24/48 hours

Perform peritoneal lavage to collect cells

Stain cells for flow cytometry

Analyze monocyte/macrophage populations

Determine in vivo efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/figure/Schematic-diagram-of-the-CCL2-CCR2-axis-and-its-signaling-pathway-CCR2-is-a-G-PCR-Upon_fig2_363107826
https://pmc.ncbi.nlm.nih.gov/articles/PMC8913720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8913720/
https://www.benchchem.com/product/b7909903#bms-ccr2-22-for-blocking-monocyte-migration
https://www.benchchem.com/product/b7909903#bms-ccr2-22-for-blocking-monocyte-migration
https://www.benchchem.com/product/b7909903#bms-ccr2-22-for-blocking-monocyte-migration
https://www.benchchem.com/product/b7909903#bms-ccr2-22-for-blocking-monocyte-migration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7909903?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

